1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone

• IUPAC Name: 1-(6-nitro-1H-benzimidazol-2-yl)ethanone
• InChI: InChI=1S/C9H7N3O3/c1-5(13)9-10-7-3-2-6(12(14)15)4-8(7)11-9/h2-4H,1H3,(H,10,11)
• InChI Key: JZAPHKVAZSZGNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C9H7N3O3
• DSSTOX Substance ID: DTXSID40511165
• Molecular Weight: 205.17 g/mol
• CAS RN: 2735-57-1

Description

1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone, also known as NBD-ethanone, is a chemical compound that has been widely used in scientific research. This compound has various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone involves the formation of a covalent bond between the compound and the target protein or enzyme. This covalent bond formation results in a change in the fluorescence properties of 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone, which can be used to monitor the binding of the compound to the target.
Biochemical and Physiological Effects:
1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as acetylcholinesterase and butyrylcholinesterase. 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone in lab experiments is its high sensitivity and specificity for protein and enzyme binding. It also has a low toxicity and can be easily synthesized. However, one of the limitations of using 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone is its limited solubility in aqueous solutions, which can affect its effectiveness in certain experiments.

Future Directions

There are several future directions for the use of 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone in scientific research. One of the areas of interest is the development of new drugs that can target specific proteins and enzymes using 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone as a fluorescent probe. Another area of interest is the use of 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone in the development of biosensors for the detection of various biomolecules. Additionally, the use of 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone in the study of protein-protein interactions is an area of active research.
In conclusion, 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone is a valuable compound that has various applications in scientific research. Its high sensitivity and specificity for protein and enzyme binding make it a useful tool in the study of various biological processes. With further research, 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone has the potential to contribute to the development of new drugs and biosensors.

Scientific Research Applications

1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone has been used in various scientific research studies, particularly in the field of biochemistry and pharmacology. It has been used as a fluorescent probe to study the binding of proteins and enzymes. 1-(5-nitro-1H-benzo[d]imidazol-2-yl)-1-ethanone has also been used to study the mechanism of action of various drugs and to investigate the molecular interactions between drugs and their targets.